![molecular formula C21H25FN2O2 B4185232 1-(4-fluorophenyl)-4-[2-(2-methylphenoxy)butanoyl]piperazine](/img/structure/B4185232.png)
1-(4-fluorophenyl)-4-[2-(2-methylphenoxy)butanoyl]piperazine
Overview
Description
1-(4-fluorophenyl)-4-[2-(2-methylphenoxy)butanoyl]piperazine, commonly known as FUBPB22, is a synthetic cannabinoid that belongs to the piperazine family. It is a potent agonist of the CB1 and CB2 receptors and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
FUBPB22 acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes such as pain, appetite, mood, and immune function. FUBPB22 binds to these receptors and activates them, leading to the release of various neurotransmitters and hormones that modulate these processes.
Biochemical and Physiological Effects:
FUBPB22 has been shown to have various biochemical and physiological effects in preclinical studies. It has been found to have potent analgesic and anti-inflammatory effects, which makes it a potential candidate for the treatment of chronic pain and inflammatory disorders. It has also been shown to have anxiolytic and antidepressant effects, which makes it a potential candidate for the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
FUBPB22 has several advantages for lab experiments. It is a potent and selective agonist of the CB1 and CB2 receptors, which makes it a valuable tool for studying the endocannabinoid system. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, FUBPB22 has some limitations. It is a synthetic cannabinoid, which means that it may not accurately mimic the effects of endogenous cannabinoids in the body. It also has limited solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of FUBPB22. One potential direction is to investigate its potential therapeutic applications in various medical conditions such as chronic pain, anxiety, and depression. Another potential direction is to study its effects on the endocannabinoid system and its interactions with other neurotransmitter systems. Additionally, further research is needed to determine the long-term effects of FUBPB22 and its potential for abuse and addiction.
Conclusion:
In conclusion, FUBPB22 is a synthetic cannabinoid that has been extensively studied for its biochemical and physiological effects. It is a potent agonist of the CB1 and CB2 receptors and has potential therapeutic applications in various medical conditions. While it has several advantages for lab experiments, it also has some limitations. Further research is needed to fully understand its effects and potential applications.
Scientific Research Applications
FUBPB22 has been extensively studied for its potential therapeutic applications in various medical conditions such as chronic pain, anxiety, and depression. It has also been used as a research tool to study the endocannabinoid system and the effects of synthetic cannabinoids on the CB1 and CB2 receptors.
Properties
IUPAC Name |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(2-methylphenoxy)butan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O2/c1-3-19(26-20-7-5-4-6-16(20)2)21(25)24-14-12-23(13-15-24)18-10-8-17(22)9-11-18/h4-11,19H,3,12-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSRNFPAUPBZSBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCN(CC1)C2=CC=C(C=C2)F)OC3=CC=CC=C3C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.